Cas no 71028-76-7 (2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-)
71028-76-7 structure
Product Name:2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-
CAS No:71028-76-7
MF:C6H7O4
MW:143.117382287979
CID:546233
PubChem ID:71404762
Update Time:2025-04-19
2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-
- 4-methoxy-3-methyl-4-oxobut-2-enoate
- 71028-76-7
- DTXSID90825587
-
- Inchi: 1S/C6H8O4/c1-4(3-5(7)8)6(9)10-2/h3H,1-2H3,(H,7,8)/p-1
- InChI Key: BGMFJTUTJOZHHZ-UHFFFAOYSA-M
- SMILES: O(C)C(C(=CC(=O)[O-])C)=O
Computed Properties
- Exact Mass: 143.03441
- Monoisotopic Mass: 143.03443370g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.43
2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
71028-76-7 (2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-) Related Products
- 6622-76-0(Methyl tiglate)
- 14316-68-8(2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)
- 5837-78-5(Ethyl tiglate)
- 1567-14-2(2-Methyl (E)-2-Methyl-2-pentenoate)
- 17041-60-0(Dimethyl ethylidenemalonate)
- 61692-83-9(Propyl tiglate)
- 22035-53-6(Dimethyl isopropylidenemalonate)
- 5953-76-4(Angelic Acid Methyl Ester)
- 617-54-9(Dimethyl citraconate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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